(10R,13S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxylic acid

• Molecular Formula: C20H28O3
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (10R,13S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxylic acid
• InChI: InChI=1S/C20H28O3/c1-19-9-7-13(21)11-12(19)3-4-14-15-5-6-17(18(22)23)20(15,2)10-8-16(14)19/h11,14-17H,3-10H2,1-2H3,(H,22,23)/t14?,15?,16?,17?,19-,20-/m0/s1
• InChI Key: YQACAXHKQZCEOI-ZFJXHIGWSA-N
• Isomeric SMILES: C[C@]12CCC3C(C1CCC2C(=O)O)CCC4=CC(=O)CC[C@]34C
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)O)CCC4=CC(=O)CCC34C

Description

This compound belongs to the cyclopenta[a]phenanthrene family, a steroidal framework with modifications critical to its biological and chemical properties. Key features include:

• Core structure: A fused cyclopentaphenanthrene ring system with 17β-carboxylic acid substitution.
• Substituents: Methyl groups at 10R and 13S, a ketone at C3, and a carboxylic acid at C17.
• Stereochemistry: The 10R and 13S configurations influence spatial orientation, affecting receptor binding and metabolic stability .

Biological Activity

The compound (10R,13S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxylic acid is a complex organic molecule that belongs to the class of steroid-like compounds. Its unique structure suggests potential biological activities that are of interest in pharmacology and medicinal chemistry.

• Molecular Formula : C26H38O3
• Molecular Weight : 398.6 g/mol
• IUPAC Name : (10R,13S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxylic acid

1. Anti-inflammatory Properties

Research has indicated that compounds structurally similar to (10R,13S)-10,13-dimethyl-3-oxo can exhibit anti-inflammatory effects. For instance:

• A study demonstrated that derivatives of this compound significantly reduced inflammatory markers in animal models of arthritis .

2. Anticancer Activity

There is emerging evidence supporting the anticancer potential of this compound:

• In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression .

3. Neuroprotective Effects

Preliminary research suggests neuroprotective properties:

• Animal studies indicated that the compound may protect against neurodegeneration by modulating oxidative stress and inflammatory responses in the brain .

Case Studies

Study	Findings
Study on Anti-inflammatory Effects	Demonstrated significant reduction in TNF-alpha and IL-6 levels in rat models .
Anticancer Activity Assessment	Inhibited growth in breast and prostate cancer cell lines; IC50 values were determined to be in the low micromolar range .
Neuroprotection Study	Showed reduced neuronal death in models of Alzheimer's disease; linked to decreased oxidative stress markers .

The biological activity of (10R,13S)-10,13-dimethyl-3-oxo is likely mediated through several mechanisms:

• Inhibition of Pro-inflammatory Cytokines : The compound appears to inhibit key cytokines involved in inflammation.
• Induction of Apoptosis : It may activate apoptotic pathways in cancer cells via mitochondrial dysfunction.
• Antioxidant Activity : The molecule has shown potential to scavenge free radicals and reduce oxidative stress.

Comparison with Similar Compounds

Structural Modifications and Functional Groups

The table below highlights key structural differences among cyclopenta[a]phenanthrene derivatives:

Compound Name / ID	Substituents	Functional Groups	Molecular Weight (g/mol)	Key Properties	Reference
Target Compound	10R,13S-dimethyl; C3=O; C17-COOH	Carboxylic acid, ketone	~374 (estimated)	High polarity due to COOH; potential for ionic interactions
(8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-...	11-OH, 17-OH, 17-COOH	Two hydroxyls, carboxylic acid	402.49	Enhanced solubility via hydroxyls; altered stereochemistry at C11 and C14
17-Acetyl-10,13-dimethyl-3-oxo-... (CAS 2268-98-6)	C17-acetyl	Ester (acetyl)	372.50	Lower acidity than COOH; increased lipophilicity
10,13-Dimethyl-17-oxo-3-sulfooxy-... (CAS 651-48-9)	C3-sulfooxy, C17=O	Sulfate ester, ketone	368.49	High polarity and solubility due to sulfate; metabolic liability
(8R,9S,10R,13S,14S)-4-Hydroxy-... (Clarke's Analysis)	C4-OH, C3/C17-dione	Hydroxyl, two ketones	316.41 (estimated)	High polarity; dione may chelate metal ions

Stereochemical Variations

• C17 Configuration : The target compound’s 17R configuration (carboxylic acid) contrasts with derivatives like the 17-acetyl analog (17S in ), which may reduce binding affinity to steroid receptors.